Cas no 1248479-82-4 (2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol)

• Product Name: 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol
• CAS No: 1248479-82-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5557715
• Update Time: 2025-08-05

2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[ethyl(6-methyl-4-pyrimidinyl)amino]-
• 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol

• Inchi： 1S/C9H15N3O/c1-3-12(4-5-13)9-6-8(2)10-7-11-9/h6-7,13H,3-5H2,1-2H3
• InChI Key： NKXBGZKABFDEAI-UHFFFAOYSA-N
• SMILES： C(O)CN(CC)C1C=C(C)N=CN=1

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 339.6±32.0 °C(Predicted)
• pka: 14.29±0.10(Predicted)

Additional information on 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol

Introduction to 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol (CAS No. 1248479-82-4)

2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol, chemically designated as ethyl (6-methylpyrimidin-4-yl)aminoethanol, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1248479-82-4, this molecule has garnered attention due to its structural features and potential applications in drug development. The compound’s core structure consists of an ethanol backbone substituted with an ethyl group and a pyrimidine ring, which is further modified with an amino functional group. This unique configuration positions it as a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic pathways.

The 6-methylpyrimidin-4-yl moiety is a critical pharmacophore that contributes to the compound’s biological activity. Pyrimidine derivatives are well-documented for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The presence of a methyl group at the 6-position enhances the lipophilicity of the pyrimidine ring, improving its solubility and membrane permeability—key factors for effective drug delivery. Additionally, the ethyl(6-methylpyrimidin-4-yl)amino part introduces a polar aminoethanol group, which can modulate interactions with biological targets by adjusting both hydrophobic and hydrophilic properties.

Recent advancements in medicinal chemistry have highlighted the importance of 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol as a scaffold for designing novel therapeutic agents. Its versatility allows for modifications at multiple sites, enabling researchers to fine-tune pharmacokinetic and pharmacodynamic profiles. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the pyrimidine ring serves as a hinge-binding motif, while the aminoethanol group facilitates hydrogen bonding interactions with active sites.

In clinical research, derivatives of this compound have shown promise in preclinical trials for treating neurodegenerative disorders. The methylpyrimidine moiety’s ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drugs. Furthermore, the compound’s structural similarity to known bioactive molecules suggests potential synergies with existing therapies. Researchers are exploring its role in modulating neurotransmitter release and receptor activity, particularly in conditions like Alzheimer’s disease and Parkinson’s disease.

The synthesis of 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include condensation reactions to form the pyrimidine core, followed by nucleophilic substitution to introduce the ethylamino group. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this intermediate. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrimidine ring with high regioselectivity. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The compound’s role extends beyond pharmaceutical applications into agrochemical research. Pyrimidine-based molecules are frequently used as growth regulators and antifungals due to their ability to disrupt essential biological processes in pathogens. By leveraging the structural features of 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol, scientists are developing novel formulations that enhance crop protection while minimizing environmental impact.

From a computational chemistry perspective, virtual screening techniques have been instrumental in identifying potential derivatives of this compound with enhanced bioactivity. Molecular docking studies reveal that modifications at the aminoethanol group can significantly alter binding affinities to target proteins. This computational approach accelerates drug discovery by prioritizing promising candidates for experimental validation.

The future prospects of 2-[ethyl(6-methylpyrimidin-4-yl)amino]ethan-1-ol are vast, driven by ongoing research into its pharmacological properties and synthetic applications. As drug development continues to evolve toward personalized medicine, this compound serves as a versatile building block for tailored therapeutics. Its adaptability in molecular design ensures its relevance across diverse therapeutic areas.